2-{[6-(4-chlorobenzyl)-1-ethyl-3-methyl-7-oxo-6,7-dihydro-1H-pyrazolo[4,3-d]pyrimidin-5-yl]sulfanyl}-N~1~-isopropylacetamide

• IUPAC Name: 2-[6-[(4-chlorophenyl)methyl]-1-ethyl-3-methyl-7-oxopyrazolo[4,3-d]pyrimidin-5-yl]sulfanyl-N-propan-2-ylacetamide
• InChI: InChI=1S/C20H24ClN5O2S/c1-5-26-18-17(13(4)24-26)23-20(29-11-16(27)22-12(2)3)25(19(18)28)10-14-6-8-15(21)9-7-14/h6-9,12H,5,10-11H2,1-4H3,(H,22,27)
• InChI Key: VQCDAFGPEKBSRQ-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C(=N1)C)N=C(N(C2=O)CC3=CC=C(C=C3)Cl)SCC(=O)NC(C)C
• Molecular Formula: C20H24ClN5O2S
• Molecular Weight: 434.0 g/mol

Description

2-{[6-(4-chlorobenzyl)-1-ethyl-3-methyl-7-oxo-6,7-dihydro-1H-pyrazolo[4,3-d]pyrimidin-5-yl]sulfanyl}-N~1~-isopropylacetamide is a useful research compound. Its molecular formula is C20H24ClN5O2S and its molecular weight is 433.96. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antibacterial Evaluation

Research has explored the synthesis of novel heterocyclic compounds, including those with structures similar to 2-{[6-(4-chlorobenzyl)-1-ethyl-3-methyl-7-oxo-6,7-dihydro-1H-pyrazolo[4,3-d]pyrimidin-5-yl]sulfanyl}-N1-isopropylacetamide, for potential antibacterial applications. A study by Azab, Youssef, and El-Bordany (2013) focused on creating new compounds with a sulfonamido moiety, aiming to utilize them as antibacterial agents. This research underscores the potential of such compounds in contributing to the development of new antibacterial drugs, highlighting the importance of exploring various heterocyclic compounds for medicinal purposes (Azab, Youssef, & El-Bordany, 2013).

Structural Analysis and Layered Formation

Another aspect of scientific research on compounds like 2-{[6-(4-chlorobenzyl)-1-ethyl-3-methyl-7-oxo-6,7-dihydro-1H-pyrazolo[4,3-d]pyrimidin-5-yl]sulfanyl}-N1-isopropylacetamide involves detailed structural analysis. A study by Avasthi et al. (2002) examined the crystal structure of a related compound, highlighting the absence of intramolecular stacking in the crystalline state and the formation of a layered structure due to intermolecular interactions. This research provides valuable insights into the molecular arrangement and potential interaction mechanisms of such compounds, which could inform their functional properties and applications (Avasthi, Rawat, Sarkhel, & Maulik, 2002).

Anticancer and Anti-Inflammatory Applications

The exploration of pyrazolopyrimidine derivatives for their anticancer and anti-inflammatory properties is another significant area of scientific research. Rahmouni et al. (2016) synthesized a series of pyrazolopyrimidine derivatives and evaluated them for cytotoxic activities against cancer cell lines and for their ability to inhibit 5-lipoxygenase, an enzyme involved in inflammation. This study demonstrates the potential therapeutic applications of pyrazolopyrimidine derivatives in cancer treatment and inflammation management, further emphasizing the versatility of these compounds in medicinal chemistry (Rahmouni et al., 2016).